3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-butyl-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H15N5S/c1-3-4-5-11-15-16-13-18(11)17-12(19-13)10-7-6-9(2)14-8-10/h6-8H,3-5H2,1-2H3
• InChI Key: PCWYXADQQLUXBQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CN=C(C=C3)C
• Molecular Formula: C13H15N5S
• Molecular Weight: 273.36 g/mol

Description

3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. This compound belongs to the family of triazolo-thiadiazoles, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in cell proliferation and DNA replication. It has also been proposed that it may interfere with the function of certain receptors in the body, leading to its observed biological activities.
Biochemical and Physiological Effects:
3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to have antiviral and antibacterial properties. Additionally, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. This compound has been shown to have several biological activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets. Finally, the synthesis of analogs of this compound may lead to the discovery of new compounds with improved biological activities.

Scientific Research Applications

3-butyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of several scientific studies due to its potential therapeutic applications. This compound has been shown to exhibit antitumor, antiviral, and antibacterial activities. Additionally, it has been reported to have anti-inflammatory and analgesic properties.